Cas no 1804488-73-0 (6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1804488-73-0
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4871890
• Update Time: 2025-06-15

6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-5-1-4(2-12)14-6(3-13)7(5)8(10)11/h1,8H,2,12H2
• InChI Key： XZLQVINMUCYZHW-UHFFFAOYSA-N
• SMILES： FC1=CC(CN)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine

Research Brief on 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS: 1804488-73-0)

6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS: 1804488-73-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its unique substitution pattern, has been explored for its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive small molecules. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of pharmacologically active compounds, owing to its reactive functional groups and favorable physicochemical properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine as a key building block in the design of novel kinase inhibitors. The researchers utilized computational docking studies to demonstrate its ability to form critical hydrogen bonds with conserved residues in the ATP-binding pocket of target kinases. Subsequent synthetic modifications yielded derivatives with improved selectivity profiles, particularly against CDK and JAK family kinases, suggesting its potential in oncology therapeutics.

In parallel research, the compound's metabolic stability and pharmacokinetic properties were evaluated in preclinical models. Results indicated that the fluoropyridine core confers enhanced metabolic stability compared to non-fluorinated analogs, while the aminomethyl group provides a convenient handle for further derivatization. These findings, reported in Bioorganic & Medicinal Chemistry Letters, underscore the compound's value as a privileged scaffold in medicinal chemistry campaigns.

The synthetic accessibility of 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine has also been a focus of recent investigations. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route starting from commercially available 2,3,4-trifluoropyridine, achieving higher yields and purity through optimized reaction conditions. This advancement addresses previous challenges in large-scale production, potentially facilitating broader adoption in drug discovery programs.

Emerging applications extend beyond traditional small molecule drug development. Recent work in chemical biology has explored the compound's utility in targeted protein degradation strategies. By serving as a linker between E3 ligase binders and target protein binders, derivatives of 1804488-73-0 have shown promise in the development of proteolysis-targeting chimeras (PROTACs), as evidenced by preliminary data presented at the 2024 American Chemical Society National Meeting.

Ongoing research continues to uncover new dimensions of this compound's potential. Current investigations are exploring its incorporation into covalent inhibitor designs, leveraging the reactivity of the cyano and aminomethyl groups for selective target engagement. As the understanding of its structure-activity relationships deepens, 6-(Aminomethyl)-2-cyano-3-(difluoromethyl)-4-fluoropyridine is poised to remain a valuable tool in the medicinal chemist's repertoire for years to come.